3-allyl-2-({2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl}thio)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C26H27N3O3S2/c1-5-11-29-25(31)23-21(19-9-7-6-8-10-19)15-33-24(23)27-26(29)34-16-22(30)20-14-17(2)28(18(20)3)12-13-32-4/h5-10,14-15H,1,11-13,16H2,2-4H3
• InChI Key: ZGQRVOITZGQYKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CCOC)C)C(=O)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2CC=C
• Molecular Formula: C26H27N3O3S2
• Molecular Weight: 493.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the thieno[2,3-d]pyrimidin-4(3H)-one framework often involves multi-step reactions, starting from simpler pyrrole derivatives and involving cyclization, alkylation, and condensation steps. For instance, Narule et al. (2007) demonstrated the synthesis of complex pyrrole derivatives through reactions involving phenyl thiourea, guanidine carbonate, urea, and thiourea in the presence of alcoholic KOH, followed by treatment with aryl anilines and cyclization with sulfur and iodine (Narule, Meshram, Santhakumari, & Shanware, 2007). Elmuradov et al. (2011) described the condensation of dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with various aldehydes to obtain thieno[2,3-d]pyrimidin-4-ones, highlighting the role of NaOH in these reactions (Elmuradov, Bozorov, & Shakhidoyatov, 2011).

Scientific Research Applications

Antibacterial and Antifungal Applications

• Antibacterial Agents: A study by Roth et al. (1989) reported the synthesis of 2,4-diamino-5-benzylpyrimidines derivatives showing high in vitro activity against anaerobic organisms, including Bacteroides species and Fusobacterium, highlighting the potential of pyrimidine derivatives as antibacterial agents (Roth et al., 1989).
• Antifungal Effect: Research by Jafar et al. (2017) explored the antifungal effects of 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives against Aspergillus terreus and Aspergillus niger, suggesting the application of these derivatives in combating fungal infections (Jafar et al., 2017).

Anti-HIV Applications

• Anti-HIV-1 Activity: Danel et al. (1998) synthesized novel 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones showing activity against HIV-1. The study indicates the potential of thiazolopyrimidinones as anti-HIV agents (Danel et al., 1998).

Antitumor Applications

• Synthesis and Antitumor Activity: Hafez and El-Gazzar (2017) reported the synthesis and evaluation of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. Some of these compounds displayed potent anticancer activity on various human cancer cell lines, including MCF-7, HeLa, and HCT-116 (Hafez & El-Gazzar, 2017).

Synthesis of Novel Organic Compounds

• Regioselective Synthesis: Santos et al. (2015) described a highly regioselective synthesis method for 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones, showcasing the versatility in synthesizing pyrimidine derivatives with varied substituents (Santos et al., 2015).